Cas no 2228862-14-2 (tert-butyl N-{1-1-(hydroxymethyl)-2,2-dimethylcyclopropylethyl}-N-methylcarbamate)

• Product Name: tert-butyl N-{1-1-(hydroxymethyl)-2,2-dimethylcyclopropylethyl}-N-methylcarbamate
• CAS No: 2228862-14-2
• MF: C₁₄H₂₇NO₃
• MW: 257.369084596634
• CID: 6183367
• PubChem ID: 165643812
• Update Time: 2025-05-26

tert-butyl N-{1-1-(hydroxymethyl)-2,2-dimethylcyclopropylethyl}-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{1-1-(hydroxymethyl)-2,2-dimethylcyclopropylethyl}-N-methylcarbamate
• EN300-1902971
• 2228862-14-2
• tert-butyl N-{1-[1-(hydroxymethyl)-2,2-dimethylcyclopropyl]ethyl}-N-methylcarbamate

• Inchi： 1S/C14H27NO3/c1-10(14(9-16)8-13(14,5)6)15(7)11(17)18-12(2,3)4/h10,16H,8-9H2,1-7H3
• InChI Key： AFJIBSAXSWFNQZ-UHFFFAOYSA-N
• SMILES： OCC1(C(C)N(C(=O)OC(C)(C)C)C)CC1(C)C

Computed Properties

• Exact Mass: 257.19909372g/mol
• Monoisotopic Mass: 257.19909372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl N-{1-1-(hydroxymethyl)-2,2-dimethylcyclopropylethyl}-N-methylcarbamate

Comprehensive Overview of tert-butyl N-{1-[1-(hydroxymethyl)-2,2-dimethylcyclopropyl]ethyl}-N-methylcarbamate (CAS No. 2228862-14-2)

The compound tert-butyl N-{1-[1-(hydroxymethyl)-2,2-dimethylcyclopropyl]ethyl}-N-methylcarbamate (CAS No. 2228862-14-2) is a highly specialized cyclopropyl-derived carbamate ester, which has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the hydroxymethyl and dimethylcyclopropyl moieties, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, owing to its ability to modulate enzyme activity and serve as a protecting group in peptide chemistry.

In recent years, the demand for cyclopropane-containing compounds like tert-butyl N-{1-[1-(hydroxymethyl)-2,2-dimethylcyclopropyl]ethyl}-N-methylcarbamate has surged due to their role in developing small-molecule therapeutics. This compound's sterically hindered structure contributes to its stability, making it suitable for high-throughput screening and medicinal chemistry applications. Its CAS No. 2228862-14-2 is frequently searched in academic and industrial databases, reflecting its relevance in structure-activity relationship (SAR) studies.

One of the trending topics in organic synthesis is the use of carbamate-protected intermediates to enhance yield and selectivity. The tert-butyl group in this compound acts as a robust protecting group, enabling chemists to perform multi-step reactions without unwanted side reactions. This aligns with the growing focus on green chemistry and atom economy, as researchers seek efficient ways to reduce waste and improve synthetic routes. The inclusion of a hydroxymethyl functionality further expands its utility in bioconjugation and prodrug design.

From a commercial perspective, tert-butyl N-{1-[1-(hydroxymethyl)-2,2-dimethylcyclopropyl]ethyl}-N-methylcarbamate is often discussed in the context of custom synthesis and contract manufacturing. Companies specializing in fine chemicals and pharmaceutical intermediates list this compound as part of their portfolio, catering to the needs of drug development pipelines. Its CAS No. 2228862-14-2 is a key identifier for procurement and regulatory compliance, ensuring traceability in GMP and non-GMP settings.

In summary, tert-butyl N-{1-[1-(hydroxymethyl)-2,2-dimethylcyclopropyl]ethyl}-N-methylcarbamate (CAS No. 2228862-14-2) represents a critical building block in modern synthetic chemistry. Its applications span drug discovery, agrochemical innovation, and material science, making it a compound of enduring interest. As the scientific community continues to explore its potential, this molecule is poised to play a pivotal role in advancing precision medicine and sustainable chemistry initiatives.